Cas no 1806824-05-4 (3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine)

• Product Name: 3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine
• CAS No: 1806824-05-4
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4852172
• Update Time: 2025-11-05

3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C7H7BrF2N2O/c1-13-7-5(11)3(8)2-4(12-7)6(9)10/h2,6H,11H2,1H3
• InChI Key： RMXHVNDDJWYWFT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=NC(=C1N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine

Comprehensive Overview of 3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1806824-05-4)

3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine (CAS No. 1806824-05-4) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and bromo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining amino and methoxy functional groups, enables diverse reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridines like 3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated heterocycles in drug design" or "pyridine derivatives for agrochemicals," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1806824-05-4 is often queried in chemical databases, underscoring its importance in industrial and academic settings.

The synthesis of 3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine involves multi-step organic reactions, including halogenation and fluorination processes. Its bromo group offers a handle for further functionalization via cross-coupling reactions, while the difluoromethyl moiety enhances lipophilicity—a key feature for optimizing pharmacokinetic properties. These attributes align with trending topics like "green chemistry in intermediate synthesis" and "structure-activity relationship (SAR) studies."

Applications of this compound extend to the development of crop protection agents and small-molecule inhibitors. Its methoxy group contributes to hydrogen bonding interactions, a hot topic in "molecular docking simulations." Additionally, the amino functionality allows for derivatization into amides or sulfonamides, addressing popular search queries such as "pyridine-based scaffolds in medicinal chemistry."

From an analytical perspective, 3-Amino-4-bromo-6-(difluoromethyl)-2-methoxypyridine is typically characterized via NMR, HPLC, and mass spectrometry. Researchers exploring "analytical methods for heterocyclic compounds" will find this compound's spectral data particularly insightful. Its stability under various pH conditions also makes it a subject of interest for "formulation development strategies."

In conclusion, CAS No. 1806824-05-4 represents a critical building block in modern chemistry. Its structural features and reactivity profile cater to evolving trends like "fragment-based drug discovery" and "sustainable agrochemicals." As innovation accelerates, this compound will likely remain pivotal in addressing global challenges in health and agriculture.